1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-5-carboxylic acid
Description
The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . The 2,2-difluoroethyl group is a common moiety in many pharmaceuticals and agrochemicals .
Synthesis Analysis
Difluoroalkane synthesis often involves fluorination or substitution . A variety of methods have been developed for the synthesis of difluoroalkanes, including the use of Deoxo-Fluor reagent, a deoxofluorinating agent that is more thermally stable than DAST .Molecular Structure Analysis
The molecular structure of similar compounds involves a pyrazole ring with various substituents. For example, 1-(2,2-difluoroethyl)cyclopropane-1-carboxylic acid has a molecular weight of 150.13 .Chemical Reactions Analysis
The chemical reactions involving difluoroalkanes are diverse. For instance, the reaction of 2-alkyl-1,3-dithiane derivatives with BrF3 forms the corresponding 1,1-difluoromethyl alkanes .Physical And Chemical Properties Analysis
Similar compounds like 2,2-Difluoroethanol have a melting point of -28°C, a boiling point of 95 °C, and a density of 1.296 g/mL at 25 °C .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-5-carboxylic acid involves the reaction of 2,2-difluoroethylamine with 3-methyl-1H-pyrazole-5-carboxylic acid in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2,2-difluoroethylamine", "3-methyl-1H-pyrazole-5-carboxylic acid", "Coupling agent (e.g. EDCI or DCC)", "Solvent (e.g. DMF or DMSO)", "Base (e.g. triethylamine or DIPEA)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoroethylamine (1.2 equiv) and 3-methyl-1H-pyrazole-5-carboxylic acid (1 equiv) in a suitable solvent (e.g. DMF or DMSO).", "Step 2: Add a coupling agent (e.g. EDCI or DCC) and a base (e.g. triethylamine or DIPEA) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate or dichloromethane).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 5: Purify the crude product by column chromatography or recrystallization to yield 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-5-carboxylic acid as a white solid." ] } | |
CAS RN |
2361425-75-2 |
Product Name |
1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-5-carboxylic acid |
Molecular Formula |
C7H8F2N2O2 |
Molecular Weight |
190.1 |
Purity |
95 |
Origin of Product |
United States |
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